Cas no 1026133-62-9 (1-(4-Aminophenyl)-1H-1,2,3-triazol-4-ylmethanol)

1-(4-Aminophenyl)-1H-1,2,3-triazol-4-ylmethanol structure
1026133-62-9 structure
Product Name:1-(4-Aminophenyl)-1H-1,2,3-triazol-4-ylmethanol
CAS No:1026133-62-9
MF:C9H10N4O
MW:190.201900959015
CID:4568525
PubChem ID:75355747
Update Time:2023-11-22

1-(4-Aminophenyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • [1-(4-aminophenyl)-1H-1,2,3-triazol-4-yl]methanol
    • (1-(4-Aminophenyl)-1H-1,2,3-triazol-4-yl)methanol
    • [1-(4-aminophenyl)triazol-4-yl]methanol
    • BRB13362
    • A927661
    • Z1650168314
    • 1-(4-Aminophenyl)-1H-1,2,3-triazol-4-ylmethanol
    • Inchi: 1S/C9H10N4O/c10-7-1-3-9(4-2-7)13-5-8(6-14)11-12-13/h1-5,14H,6,10H2
    • InChI Key: XZKSEAXZAGUKNI-UHFFFAOYSA-N
    • SMILES: OCC1=CN(C2C=CC(=CC=2)N)N=N1

Computed Properties

  • Exact Mass: 190.085461g/mol
  • Monoisotopic Mass: 190.085461g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 190.2g/mol
  • XLogP3: -0.2
  • Topological Polar Surface Area: 77

1-(4-Aminophenyl)-1H-1,2,3-triazol-4-ylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Chemenu
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Enamine
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Enamine
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